2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)ethanone

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-1-(3-pyridin-3-yloxyazetidin-1-yl)ethanone
• InChI: InChI=1S/C17H16N2O4/c20-17(7-12-3-4-15-16(6-12)22-11-21-15)19-9-14(10-19)23-13-2-1-5-18-8-13/h1-6,8,14H,7,9-11H2
• InChI Key: GLRJCQDEVQUGID-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=CC3=C(C=C2)OCO3)OC4=CN=CC=C4
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)ethanone, also known as BDPET, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BDPET is a member of the azetidine class of compounds and is known for its ability to modulate the activity of certain enzymes in the body.

Scientific Research Applications

Overview of Recent Advances in Hydroxycoumarin Chemistry

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Fascinating Variability in Pyridine and Benzthiazole Derivatives

This review sheds light on the chemistry and properties of compounds containing pyridine and benzthiazole derivatives, highlighting their preparation, properties, and biological and electrochemical activity. It suggests potential investigation areas for analogues, focusing on chemical rather than pharmacological aspects (Boča, Jameson, & Linert, 2011).

Chromones as Radical Scavengers

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Pharmacological and Nutritional Effects of Natural Coumarins

Coumarins, with antitumor, anti-inflammation, antiviral, and antibacterial effects, can be structurally modified to prevent systemic side effects. This paper reviews the structure-activity relationship of coumarin-based drugs developed over the past 20 years, focusing on the design of active agents without discussing specific drug usage or side effects (Zhu & Jiang, 2018).